3,4-dimethoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C17H23N3O4S2/c1-23-15-6-5-14(10-16(15)24-2)26(21,22)19-11-13-4-3-8-20(12-13)17-18-7-9-25-17/h5-7,9-10,13,19H,3-4,8,11-12H2,1-2H3
• InChI Key: WLYKWNKUZNRFQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2CCCN(C2)C3=NC=CS3)OC
• Molecular Formula: C17H23N3O4S2
• Molecular Weight: 397.5 g/mol

Description

3,4-dimethoxy-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzenesulfonamide is a chemical compound that has been researched extensively in the scientific community. This compound has shown potential in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Anticancer Activity

. . .

Antimicrobial Activity

. This suggests that our compound could potentially be used in the development of new antimicrobial agents.

Antifungal Activity

. This indicates another potential application of our compound in the treatment of fungal infections.

Antimycobacterial Activity

. This suggests that our compound could be used in the development of drugs to treat mycobacterial infections.

Analgesic and Anti-inflammatory Activities

. This suggests that our compound could potentially be used in the development of new analgesic and anti-inflammatory drugs.

Antipsychotic Activity

. This indicates another potential application of our compound in the treatment of psychiatric disorders.

Antidepressant Activity

. This suggests another potential use of our compound in the treatment of depression.

Anticonvulsant Activity

. This indicates another potential application of our compound in the treatment of convulsive disorders.

Mechanism of Action

Target of action

Indole derivatives and 1,3,4-thiadiazole derivatives have been found in many important synthetic drug molecules and they bind with high affinity to multiple receptors . .

Biochemical pathways

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of action

Some 1,3,4-thiadiazole derivatives have shown potent growth inhibition properties with ic50 values generally below 5 μm against certain human cancer cell lines .